Cas no 1798029-56-7 (7,7-dimethyl-1-({4-(thiophen-3-yl)piperidin-1-ylsulfonyl}methyl)bicyclo2.2.1heptan-2-one)

• Product Name: 7,7-dimethyl-1-({4-(thiophen-3-yl)piperidin-1-ylsulfonyl}methyl)bicyclo2.2.1heptan-2-one
• CAS No: 1798029-56-7
• MF: C₁₉H₂₇NO₃S₂
• MW: 381.552582979202
• CID: 5991846
• PubChem ID: 71807082
• Update Time: 2025-05-19

7,7-dimethyl-1-({4-(thiophen-3-yl)piperidin-1-ylsulfonyl}methyl)bicyclo2.2.1heptan-2-one Chemical and Physical Properties

Names and Identifiers

• 7,7-dimethyl-1-({4-(thiophen-3-yl)piperidin-1-ylsulfonyl}methyl)bicyclo2.2.1heptan-2-one
• AKOS024560301
• F6436-3601
• 7,7-dimethyl-1-[(4-thiophen-3-ylpiperidin-1-yl)sulfonylmethyl]bicyclo[2.2.1]heptan-2-one
• 1798029-56-7
• 7,7-dimethyl-1-({[4-(thiophen-3-yl)piperidin-1-yl]sulfonyl}methyl)bicyclo[2.2.1]heptan-2-one
• 7,7-dimethyl-1-(((4-(thiophen-3-yl)piperidin-1-yl)sulfonyl)methyl)bicyclo[2.2.1]heptan-2-one

• Inchi： 1S/C19H27NO3S2/c1-18(2)16-3-7-19(18,17(21)11-16)13-25(22,23)20-8-4-14(5-9-20)15-6-10-24-12-15/h6,10,12,14,16H,3-5,7-9,11,13H2,1-2H3
• InChI Key： PGNLKIFMKWGDPI-UHFFFAOYSA-N
• SMILES： S(CC12C(CC(CC1)C2(C)C)=O)(N1CCC(C2=CSC=C2)CC1)(=O)=O

Computed Properties

• Exact Mass: 381.14323607g/mol
• Monoisotopic Mass: 381.14323607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 91.1Ų

Additional information on 7,7-dimethyl-1-({4-(thiophen-3-yl)piperidin-1-ylsulfonyl}methyl)bicyclo2.2.1heptan-2-one

Research Brief on 7,7-dimethyl-1-({4-(thiophen-3-yl)piperidin-1-ylsulfonyl}methyl)bicyclo[2.2.1]heptan-2-one (CAS: 1798029-56-7)

The compound 7,7-dimethyl-1-({4-(thiophen-3-yl)piperidin-1-ylsulfonyl}methyl)bicyclo[2.2.1]heptan-2-one (CAS: 1798029-56-7) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents targeting neurological disorders. This structurally complex molecule combines a bicyclic framework with a thiophene-containing piperidine sulfonamide moiety, offering unique pharmacological properties that warrant further investigation.

Recent studies have focused on the compound's potential as a modulator of neurotransmitter systems, with particular attention to its interactions with sigma receptors and ion channels. The presence of both lipophilic (bicyclic system) and polar (sulfonamide) components in its structure suggests favorable blood-brain barrier penetration while maintaining sufficient solubility for pharmacological activity. Preliminary in vitro studies indicate nanomolar affinity for specific receptor subtypes, though the exact binding mechanism remains under investigation.

Synthetic approaches to 1798029-56-7 have been refined in the past two years, with several research groups reporting improved yields through optimized sulfonylation conditions and stereoselective formation of the bicyclic core. The current synthetic route typically involves a multi-step process beginning with 7,7-dimethylbicyclo[2.2.1]heptan-2-one, followed by sequential functionalization at the 1-position. Recent patent filings suggest industrial-scale production methods are being developed, indicating growing commercial interest in this compound.

Pharmacological characterization has revealed intriguing selectivity profiles. While initial screening showed activity across multiple receptor types, structure-activity relationship (SAR) studies have identified the thiophene-piperidine sulfonamide moiety as critical for target specificity. Researchers at major pharmaceutical companies have begun exploring derivatives of 1798029-56-7 for potential applications in neurodegenerative diseases, with particular focus on its neuroprotective effects in cellular models of Parkinson's and Alzheimer's diseases.

Current challenges in the development of this compound class include optimizing metabolic stability and reducing potential off-target effects. Recent publications have addressed these issues through systematic modification of the sulfonamide linker and exploration of alternative heterocyclic systems. The compound's unique combination of structural features continues to make it a valuable scaffold for medicinal chemistry optimization programs in both academic and industrial settings.

Future research directions are likely to focus on detailed mechanistic studies, including X-ray crystallography of target-bound complexes, as well as expanded preclinical evaluation in animal models of neurological disorders. The emergence of 1798029-56-7 as a research tool compound has already contributed significantly to our understanding of neuropharmacological targets, and its continued development promises to yield important insights into CNS drug discovery.